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Compound of Interest

Compound Name: 5-Acetyl-2-bromopyridine

Cat. No.: B147078

Essential Safety and Handling Guide for 5-
Acetyl-2-bromopyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 5-

Acetyl-2-bromopyridine (CAS No. 139042-59-4). Adherence to these procedures is essential
to ensure personal safety and minimize environmental impact.

Hazard Identification and Physicochemical
Properties

5-Acetyl-2-bromopyridine is classified as a hazardous substance. Based on its GHS
classification, it can cause skin irritation, serious eye irritation, and may cause respiratory
irritation.[1] It is crucial to handle this compound with appropriate personal protective
equipment in a controlled laboratory environment.

Quantitative Data Summary
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Property Value Source

Molecular Formula C7HeBrNO PubChem[1]

Molecular Weight 200.04 g/mol CymitQuimica[2]
Light orange to Yellow to o

Appearance CymitQuimica[2]
Green powder to crystal

Purity >98.0% (GC) CymitQuimica[2]

CAS Number 139042-59-4 ChemicalBook[3]

Personal Protective Equipment

(PPE)

A comprehensive PPE plan is essential to minimize exposure when handling 5-Acetyl-2-

bromopyridine. The following table summarizes the reco
operations involving this compound.
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Glove Selection: While specific compatibility data for 5-Acetyl-2-bromopyridine is not readily
available, for pyridine and similar halogenated compounds, nitrile or neoprene gloves are
recommended.[4][5] Always inspect gloves for any signs of degradation or punctures before
use.

Respiratory Protection: For operations that may generate dust, such as weighing, a NIOSH-
approved N95 or FFP2 filtering facepiece respirator is recommended to prevent inhalation.[3]

[6]
Operational Plan: Step-by-Step Handling
Procedures

The following protocols provide detailed methodologies for safely handling 5-Acetyl-2-
bromopyridine in a laboratory setting.

Protocol 1: Weighing and Aliquoting Solid 5-Acetyl-2-bromopyridine

e Preparation: Designate a specific area for handling the powder, preferably within a certified
chemical fume hood.[7][8] Ensure the fume hood is functioning correctly. Cover the work
surface with disposable bench paper.[9]

o Tare Container: Place a labeled, sealable container on the analytical balance and tare it.

o Transfer Powder: In the chemical fume hood, carefully transfer the desired amount of 5-
Acetyl-2-bromopyridine to the tared container using a clean spatula.[9][10] Avoid creating
dust. If possible, use smaller scoops to minimize aerosolization.[9]

o Seal and Weigh: Securely close the container.

» Decontamination: Wipe the spatula and any other utensils with a damp cloth or paper towel.
Decontaminate the exterior of the container. Dispose of all contaminated disposable
materials in a designated hazardous waste container.[9]

» Final Weighing: Place the sealed container back on the balance to obtain the final weight.

e Hand Hygiene: Remove gloves using the proper technique to avoid contaminating your
hands and wash your hands thoroughly with soap and water.[11]
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Protocol 2: Solution Preparation

e Solvent Dispensing: In a chemical fume hood, dispense the required volume of the
appropriate solvent into a suitable flask.

» Addition of Solid: Slowly add the weighed 5-Acetyl-2-bromopyridine to the solvent while
stirring to ensure proper mixing.

o Complete Dissolution: Continue to stir the solution until the solid is completely dissolved.

e Labeling: Clearly label the flask with the name of the compound, concentration, solvent,
date, and your initials.

Disposal Plan

All waste containing 5-Acetyl-2-bromopyridine must be treated as hazardous waste. As a
halogenated organic compound, it requires specific disposal procedures.[12]

Waste Segregation and Collection:

» Solid Waste: Collect all contaminated solid waste, including disposable gloves, bench paper,
weighing paper, and spatulas, in a clearly labeled, sealed hazardous waste container
designated for "Halogenated Organic Solid Waste".[5]

» Liquid Waste: Collect all solutions containing 5-Acetyl-2-bromopyridine in a separate,
sealed, and clearly labeled hazardous waste container for "Halogenated Organic Liquid
Waste".[5][11][12]

o Labeling: All waste containers must be labeled with the words "Hazardous Waste," the full
chemical name of the contents, and the associated hazards (e.g., Irritant).[5][8]

Disposal Procedure:

o Ensure all waste containers are securely sealed and stored in a designated satellite
accumulation area.

» Do not mix halogenated waste with non-halogenated waste streams.[5][11]
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Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office. Follow all local, state, and federal regulations for hazardous
waste disposal.

Emergency Procedures

Spill: In case of a spill, evacuate the area and prevent others from entering. For a small spill
of solid material, carefully cover it with an absorbent material to avoid raising dust, then
collect it into a sealed container for disposal.[3] For larger spills, or if you are not trained to
handle them, contact your institution's EHS or emergency response team immediately.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial
respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Wash out the mouth with water and give plenty of water to
drink. Seek immediate medical attention.

Safe Handling Workflow
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Safe Handling Workflow for 5-Acetyl-2-bromopyridine
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Caption: Workflow for the safe handling of 5-Acetyl-2-bromopyridine from preparation to
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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